Cas no 900290-06-4 ((2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate)

• Product Name: (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate
• CAS No: 900290-06-4
• MF: C₂₄H₂₀O₈S
• MW: 468.475806236267
• CID: 5425041
• Update Time: 2025-06-13

(2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl benzenesulfonate
• 3(2H)-Benzofuranone, 6-[(phenylsulfonyl)oxy]-2-[(2,4,5-trimethoxyphenyl)methylene]-
• (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

• Inchi： 1S/C24H20O8S/c1-28-19-14-22(30-3)21(29-2)11-15(19)12-23-24(25)18-10-9-16(13-20(18)31-23)32-33(26,27)17-7-5-4-6-8-17/h4-14H,1-3H3
• InChI Key： MQGBMMGFKSAHFG-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C3=CC=CC=C3)(=O)=O)=CC=C2C(=O)C1=CC1=CC(OC)=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate

Introduction to (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate and Its Significance in Modern Chemical Biology

The compound with the CAS number 900290-06-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Specifically, the chemical name (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate encapsulates a complex structure that exhibits intriguing biological properties. This introduction aims to explore the compound's structure, its potential applications, and how it aligns with the latest research findings in the pharmaceutical and biochemical sectors.

The molecular framework of this compound is characterized by several key structural motifs. The presence of a benzene ring substituted with a sulfonate group at the 6-position and a furan ring linked to a chalcone-like structure (3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene) makes it a structurally diverse entity. Such structural complexity often correlates with a wide spectrum of biological activities. The sulfonate group, in particular, is known for its ability to enhance water solubility and binding affinity to biological targets.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules for therapeutic applications. The compound in question has been studied for its potential role in modulating various biological pathways. One of the most promising areas of investigation has been its interaction with enzymes and receptors involved in inflammation and pain signaling. Preliminary studies suggest that this molecule may act as an inhibitor of certain inflammatory cytokines, making it a candidate for developing anti-inflammatory agents.

The trimethoxyphenyl substituent on the chalcone moiety is particularly noteworthy. This type of aromatic substitution pattern is frequently found in natural products and bioactive molecules. The methoxy groups not only contribute to the compound's lipophilicity but also play a crucial role in its interactions with biological targets. For instance, they can engage in hydrogen bonding or π-stacking interactions, which are essential for achieving high binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular docking studies have been performed on this compound to identify potential binding sites on target proteins. These studies have revealed that it can interact with various enzymes involved in metabolic pathways and signal transduction cascades. Notably, its ability to bind to Cox-2 enzymes has been highlighted as a potential therapeutic application against chronic inflammatory diseases.

The role of benzofuran derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds have shown immense potential as scaffolds for drug discovery due to their structural versatility and biological activity. The benzofuran ring in this compound contributes to its stability and bioavailability, making it an attractive candidate for further development. Additionally, the sulfonate group enhances its solubility in aqueous media, which is crucial for formulation purposes.

In vitro and in vivo studies have provided valuable insights into the pharmacological profile of this compound. Initial pharmacokinetic studies indicate that it exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for developing a drug that can be administered orally and remain active within the body for an extended period. Furthermore, toxicological assessments have shown that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The intersection of synthetic organic chemistry and medicinal chemistry has led to innovative approaches for modifying this compound's structure to enhance its biological activity. Researchers have explored various synthetic strategies to introduce additional functional groups or alter existing ones while maintaining the core scaffold. These modifications have resulted in analogs with improved potency and selectivity against specific biological targets.

The sulfonate group remains a key focus of interest due to its dual role as both a solubilizing agent and an interactive moiety with biological targets. Recent studies have demonstrated that sulfonate-based compounds can exhibit unique mechanisms of action by modulating enzyme activity or receptor binding affinity. This versatility makes them valuable tools for developing drugs against a wide range of diseases.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that interact with them selectively and effectively. The compound (CAS no 900290-06-4) represents an excellent example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of structural features positions it as a promising candidate for further exploration in drug discovery programs.

In conclusion, (2Z)-3-oxo-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl benzenesulfonate is a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its complex architecture and diverse functional groups make it an excellent candidate for modulating various biological pathways associated with inflammation, pain signaling, and metabolic disorders. With ongoing research efforts focused on optimizing its pharmacological properties, this compound holds promise as a future therapeutic agent.